BENGHE Foundational & Exploratory

Check Availability & Pricing

Natural occurrence of 3-Bromo-4-methylphenol
In marine algae

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Bromo-4-methylphenol

Cat. No.: B1336650

An In-Depth Technical Guide to the Natural Occurrence and Significance of 3-Bromo-4-
methylphenol in Marine Algae

Introduction: The Marine Biome as a Chemical
Reservoir

The marine environment, covering over 70% of the Earth's surface, is a vast and largely
untapped reservoir of biodiversity and chemical novelty. Marine algae, in particular, are prolific
producers of secondary metabolites, compounds not essential for primary life functions but
crucial for survival, defense, and communication in competitive ecosystems.[1][2] Among these,
bromophenols represent a significant class of halogenated natural products found across red,
brown, and green algae.[1][2][3] These compounds are characterized by a phenolic ring
substituted with one or more bromine atoms and exhibit a wide spectrum of biological activities.
This guide focuses specifically on 3-Bromo-4-methylphenol, a simple yet noteworthy
bromophenol, providing a technical overview of its natural occurrence, biosynthesis, isolation,
and potential applications for researchers and drug development professionals.

Chemical Profile and Natural Distribution

3-Bromo-4-methylphenol (also known as 2-Bromo-4-hydroxytoluene) is an aromatic organic
compound with the chemical formula C7H7BrO.[4] Its structure consists of a phenol ring where
the hydrogen atom at position 3 is substituted by a bromine atom, and a methyl group is
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attached at position 4. This specific substitution pattern is critical to its chemical properties and
biological function.

While a vast number of complex bromophenols have been isolated from marine algae, simpler
structures like 3-Bromo-4-methylphenol are also part of this chemical diversity. Its presence
has been specifically reported in the marine red alga Polysiphonia sphaerocarpa.[5][6] The
family to which this species belongs, Rhodomelaceae, is particularly renowned for its
production of brominated phenols.[3][7]

Table 1: Selected Marine Algae Genera Known for Bromophenol Production
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Biosynthesis and Ecological Significance
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The Enzymatic Basis of Bromination

The biosynthesis of bromophenols in marine algae is an elegant example of enzymatic
halogenation. The process is primarily mediated by vanadium-dependent bromoperoxidase (v-
BPO) enzymes.[1][2] Although the complete biosynthetic pathway for 3-Bromo-4-
methylphenol is not fully elucidated, a generally accepted mechanism can be proposed.[2][7]
The enzyme utilizes bromide ions (Br~), which are readily available in seawater, and hydrogen
peroxide (H202) as an oxidant to generate a highly reactive brominating species (e.g.,
hypobromous acid, HOBr, or an enzyme-bound equivalent). This electrophilic bromine species
then attacks an electron-rich aromatic precursor, such as p-cresol (4-methylphenol), leading to
regioselective bromination to yield 3-Bromo-4-methylphenol. The causality here is clear: the
enzyme's active site architecture directs the bromine to a specific position on the precursor
molecule.
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1. Algal Biomass

(e.g., Polysiphonia sp.)

2. Preparation
(Wash, Dry, Grind)

3. Solvent Extraction
(Methanol/DCM)

4. Filtration & Concentration
(Rotary Evaporation)

5. Crude Extract

6. Purification
(HPLC)

7. Pure Compound

8. Structural Elucidation 9. Quantification
(NMR, MS) (Validated HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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